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Introduction

m-Cresyl acetate, also known as 3-methylphenyl acetate or cresatin, is an aromatic ester with
the chemical formula CoH100:. It presents as a colorless to pale yellow, oily liquid with a
characteristic phenolic odor.[1][2] This compound finds applications as a flavoring and
fragrance agent, as well as an antiseptic, particularly in dental and otic preparations.[3][4] A
thorough understanding of its physical properties is paramount for its application in drug
development, formulation, and quality control, ensuring its safe and effective use. This
technical guide provides an in-depth overview of the core physical properties of m-cresyl
acetate, complete with detailed experimental protocols for their determination.

Core Physical Properties

The physical characteristics of m-cresyl acetate are critical for its handling, formulation, and
interaction with other substances. The following table summarizes the key quantitative physical
data for m-cresyl acetate.
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Physical

Property Value Units Conditions Citations
Molecular Weight  150.17 g/mol - [1][5116]
Density 1.048 - 1.052 glcm? at 20 °C [11[5][7]
1.04 g/mL at 25 °C [2][3]

Boiling Point 210-213 °C at 760 mmHg [21[31[5]
99 °C at 13 mmHg [1][5]

Melting Point 12 °C - [21[31[5]1[7]
Refractive Index 1.4990 - 1.5020 - at 20 °C (D line) [31[5]
Solubility in at 25 °C

Water 1243 molL (estimated) Bl
Practically

insoluble/Not - -

[1]121(3][4]

miscible

Cottonseed oil,
alcohol, ether,
chloroform, [1][5]

petroleum ether,

Solubility in other
Soluble -
solvents

benzene

Experimental Protocols

Accurate determination of physical properties is essential for chemical characterization. The
following are detailed methodologies for the key experiments cited.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The capillary method is a common and efficient technique for determining the boiling
point of small quantities of liquid.

Apparatus:
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Thiele tube or similar heating bath (e.qg., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or hot plate

Stand and clamp

Procedure:

A small amount of the liquid sample (m-cresyl acetate) is placed into the small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in a Thiele tube or oil bath.

The bath is heated gently and stirred continuously to ensure uniform temperature
distribution.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[2]

Determination of Melting Point (Capillary Method)

The melting point is the temperature at which a solid transitions to a liquid. For substances like

m-cresyl acetate, which can solidify at lower temperatures, this is a key purity indicator.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if starting from a solid)

Procedure:

« If the sample is solid, it is finely powdered using a mortar and pestle.

o A small amount of the powdered sample is packed into the sealed end of a capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus or attached to
a thermometer and placed in a Thiele tube.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded. This range is the melting point.[4][7]

Measurement of Density (Pycnhometer Method)

Density is the mass of a substance per unit volume. The pycnometer method provides a
precise way to determine the density of a liquid.

Apparatus:

e Pycnometer (a glass flask with a specific, known volume)
e Analytical balance

e Thermometer

o Water bath
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Procedure:
e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is filled with the liquid sample (m-cresyl acetate), ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is wiped off.

o The filled pycnometer is weighed.
e The temperature of the liquid is recorded.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

» The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property used for identification and purity assessment.

Apparatus:

o Abbe refractometer

Constant temperature water bath

Dropper

Lens cleaning tissue

Standard liquid for calibration (e.qg., distilled water)

Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index at a
specific temperature.
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o Afew drops of the sample (m-cresyl acetate) are placed on the clean, dry prism of the
refractometer using a dropper.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
maintained by the circulating water bath.

e The light source is adjusted to illuminate the sample.

e Looking through the eyepiece, the adjustment knob is turned until the boundary line between
the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale.[3][8]

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent. For drug development,
understanding a compound's solubility in various media is crucial.

Apparatus:

Vials or test tubes with stoppers

Analytical balance

Shaker or magnetic stirrer

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer)

Procedure (Shake-Flask Method):

e An excess amount of the solute (m-cresyl acetate) is added to a known volume of the
solvent (e.g., water) in a vial.

e The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.
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e The solution is then centrifuged or filtered to remove any undissolved solute.

e The concentration of the solute in the clear supernatant or filtrate is determined using a
suitable analytical method. This concentration represents the solubility of the compound in
that solvent at that temperature.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a chemical compound like m-cresyl acetate.
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Caption: A logical workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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